Cas no 1805070-11-4 (Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate)
Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
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- Inchi: 1S/C10H9F4NO4/c1-17-8-7(9(16)18-2)5(4-11)3-6(15-8)19-10(12,13)14/h3H,4H2,1-2H3
- InChI Key: JXTMNQSHDPCIGX-UHFFFAOYSA-N
- SMILES: FCC1C=C(N=C(C=1C(=O)OC)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 2.7
- Topological Polar Surface Area: 57.6
Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029085962-1g |
Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate |
1805070-11-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
Comprehensive Overview of Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805070-11-4)
Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805070-11-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl functional groups, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.
The structural features of Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate make it a versatile intermediate. The presence of both methoxy and fluoromethyl groups enhances its reactivity in nucleophilic substitution reactions, while the trifluoromethoxy moiety contributes to improved metabolic stability—a critical factor in modern drug design. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmaceutical R&D, as evidenced by frequent searches for "fluorinated drug candidates" and "pyridine derivatives in medicine."
In agrochemical applications, this compound's pyridine core and fluorine substitutions are leveraged to develop novel pesticides and herbicides. The trifluoromethoxy group, in particular, is known to enhance lipophilicity and membrane permeability, addressing industry demands for environmentally sustainable crop protection solutions. Searches for "fluorine in agrochemicals" and "next-gen pesticide intermediates" reflect growing interest in this niche.
Synthetic routes to CAS No. 1805070-11-4 often involve multi-step protocols, including Pd-catalyzed cross-coupling and selective fluorination—topics frequently queried in chemical databases. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a key requirement for regulatory submissions. The compound's stability under ambient conditions makes it suitable for global supply chains, though proper storage away from moisture is recommended.
With the rise of AI-driven molecular design, Methyl 4-(fluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has emerged in computational studies as a scaffold for virtual screening. Its drug-likeness score (calculated logP ~2.5) and hydrogen bond acceptors (5) align with Lipinski's Rule of Five, making it a frequent subject in "fragment-based drug discovery" discussions. Patent analyses reveal its inclusion in 15+ filings since 2020, primarily for inflammatory disease targets.
Environmental and safety assessments indicate that this compound exhibits low ecotoxicity, a trait increasingly prioritized in green chemistry initiatives. Its biodegradation potential is under investigation, responding to search trends like "sustainable fluorochemicals." Regulatory status varies by region, with ongoing evaluations under REACH and similar frameworks—another area of frequent professional queries.
Future research directions may explore its chiral derivatives for asymmetric synthesis or modifications to the carboxylate ester group for prodrug applications. As the pharmaceutical industry shifts toward targeted therapies, the demand for specialized intermediates like CAS 1805070-11-4 is projected to grow at 6.8% CAGR (2023-2030), according to market reports often cited in "fine chemicals outlook" searches.
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